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Compound of Interest

Compound Name: 2-Acetyl-1-methylpyrrole

Cat. No.: B1200348 Get Quote

This technical guide provides a comprehensive overview of the available data and

methodologies for assessing the solubility and stability of 2-Acetyl-1-methylpyrrole. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical research.

Physicochemical Properties
2-Acetyl-1-methylpyrrole is a colorless to yellowish liquid with a characteristic earthy aroma.

[1][2] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Acetyl-1-methylpyrrole
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Property Value Reference

Molecular Formula C₇H₉NO [3][4]

Molecular Weight 123.15 g/mol [3]

Appearance Colorless to yellowish liquid [1][2]

Boiling Point 200-202 °C at 760 mmHg [1][3]

Density 1.037-1.043 g/mL at 25 °C [1]

Refractive Index 1.539-1.545 at 20 °C [1]

Flash Point 68 °C (154.4 °F) - closed cup [5]

logP (o/w) 1.387 (estimated)

Solubility Profile
The solubility of 2-Acetyl-1-methylpyrrole has been qualitatively described in a limited number

of solvents. Quantitative data across a broad range of solvents and temperatures is not readily

available in published literature.

Table 2: Solubility of 2-Acetyl-1-methylpyrrole

Solvent Temperature Solubility Reference

Water 25 °C
11,090 mg/L

(estimated)

Ethanol Not Specified Soluble [1][2][6]

Aniline Not Specified Soluble [6]

Stability Profile
2-Acetyl-1-methylpyrrole is generally considered to be stable under normal storage

conditions, which include ambient temperatures in a dry, sealed container.[2] However,

comprehensive studies detailing its stability under various stress conditions such as pH,

elevated temperature, and light exposure are not extensively documented.
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Table 3: Stability of 2-Acetyl-1-methylpyrrole

Condition Observation Reference

Normal Temperature and

Pressure
Stable [2]

Storage Recommendation Store at 2 - 8 °C [7]

Experimental Protocols
Detailed experimental protocols for determining the solubility and stability of 2-Acetyl-1-
methylpyrrole are not specifically published. However, standard methodologies for organic

compounds can be applied.

Protocol for Solubility Determination (Qualitative)
This protocol outlines a general procedure for determining the solubility of an organic

compound in various solvents.

Materials:

2-Acetyl-1-methylpyrrole

A selection of solvents (e.g., water, ethanol, methanol, acetone, toluene, hexane)

Test tubes

Vortex mixer

Calibrated pipette

Procedure:

Add 1 mL of the selected solvent to a clean, dry test tube.

Add 10 µL of 2-Acetyl-1-methylpyrrole to the test tube.

Vigorously mix the contents using a vortex mixer for 30 seconds.
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Visually inspect the solution for any undissolved droplets or phase separation.

If the compound dissolves completely, it is considered soluble. If not, it is classified as

insoluble or partially soluble.

Repeat the procedure for each solvent.

Protocol for Stability Assessment (Forced Degradation
Study)
Forced degradation studies are essential to understand the intrinsic stability of a compound

and to develop stability-indicating analytical methods. A general protocol using High-

Performance Liquid Chromatography (HPLC) is described below.

Materials:

2-Acetyl-1-methylpyrrole

HPLC-grade solvents (e.g., acetonitrile, methanol, water)

Acids (e.g., 0.1 M HCl)

Bases (e.g., 0.1 M NaOH)

Oxidizing agent (e.g., 3% H₂O₂)

HPLC system with a suitable detector (e.g., UV-Vis or Diode Array)

C18 HPLC column

pH meter

Temperature-controlled oven

Photostability chamber

Procedure:
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Preparation of Stock Solution: Prepare a stock solution of 2-Acetyl-1-methylpyrrole in a

suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl.

Incubate at a controlled temperature (e.g., 60 °C) for a specified period. At various time

points, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with the mobile phase

for HPLC analysis.

Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH.

Incubate at a controlled temperature (e.g., 60 °C) for a specified period. At various time

points, withdraw a sample, neutralize it with 0.1 M HCl, and dilute with the mobile phase for

HPLC analysis.

Oxidative Degradation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

Incubate at room temperature, protected from light, for a specified period. At various time

points, withdraw a sample and dilute with the mobile phase for HPLC analysis.

Thermal Degradation: Place a sample of the neat compound and a sample of the stock

solution in a temperature-controlled oven at an elevated temperature (e.g., 80 °C) for a

specified period. After the incubation period, dissolve the neat sample and dilute the solution

sample with the mobile phase for HPLC analysis.

Photostability: Expose a sample of the stock solution to light in a photostability chamber.

Keep a control sample in the dark. After the exposure period, dilute both samples with the

mobile phase for HPLC analysis.

HPLC Analysis: Analyze all stressed and control samples using a validated stability-

indicating HPLC method. The method should be capable of separating the parent compound

from any degradation products.

Visualizations
Workflow for Solubility and Stability Assessment
The following diagram illustrates a general workflow for evaluating the solubility and stability of

a chemical compound.
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Caption: General workflow for assessing compound solubility and stability.

Hypothetical Degradation Pathways
While specific degradation pathways for 2-Acetyl-1-methylpyrrole are not well-documented,

potential degradation could occur through oxidation of the pyrrole ring or reactions involving the

acetyl side chain. The following diagram presents a hypothetical overview of possible

degradation routes based on general pyrrole chemistry.
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Caption: Hypothetical degradation pathways for 2-Acetyl-1-methylpyrrole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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